N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide

• IUPAC Name: N-[[1-(thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H28N2OS/c25-22(21-7-3-5-18-4-1-2-6-20(18)21)23-16-17-8-12-24(13-9-17)19-10-14-26-15-11-19/h1-7,17,19H,8-16H2,(H,23,25)
• InChI Key: GSQINHWQEOPABG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CC3=CC=CC=C32)C4CCSCC4
• Molecular Formula: C22H28N2OS
• Molecular Weight: 368.5 g/mol

Description

N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is known for its unique chemical structure and its ability to interact with biological systems in a specific manner. In

Mechanism of Action

The mechanism of action of N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide involves its ability to bind to specific biological targets, such as enzymes and receptors. This binding leads to a change in the activity of these targets, which can result in a range of biological effects.
Biochemical and Physiological Effects:
N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide has been shown to exhibit a range of biochemical and physiological effects. These include inhibition of enzyme activity, modulation of receptor function, and alteration of cellular signaling pathways. These effects can have a significant impact on various biological processes, including metabolism, cellular growth and differentiation, and immune function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide in lab experiments is its potent activity against a range of biological targets. This makes it a valuable tool for studying various biological processes and for drug discovery and development. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide. One area of interest is the development of new drugs based on this compound. Another area of research is the study of its potential applications in the treatment of various diseases, such as cancer and neurological disorders. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis method of N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide involves the reaction of naphthalene-1-carboxylic acid with thian-4-ylamine and piperidine in the presence of a coupling reagent. The resulting product is then purified using various chromatographic techniques to obtain a pure form of the compound.

Scientific Research Applications

N-[[1-(Thian-4-yl)piperidin-4-yl]methyl]naphthalene-1-carboxamide has been extensively studied for its potential applications in various fields of research. One of the major areas of interest is its use in drug discovery and development. This compound has been shown to exhibit potent activity against a range of biological targets, including enzymes and receptors, making it a promising candidate for the development of new drugs.